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Compound of Interest

Compound Name: 4-Amino-6-bromopicolinic acid

CAS No.: 1060811-27-9

Cat. No.: B11885474

Get Quote

Target Audience: Analytical Chemists, Synthetic Methodologists, and Drug/Agrochemical

Development Professionals

Executive Summary & Molecular Architecture
4-Amino-6-bromopicolinic acid (CAS No. 1060811-27-9) is a highly functionalized pyridine

derivative that serves as a critical intermediate in the synthesis of advanced agrochemicals and

pharmaceutical scaffolds. Most notably, it is the foundational building block for 6-aryl-4-

aminopicolinate herbicides, such as halauxifen-methyl and florpyrauxifen-benzyl, developed by

Dow AgroSciences .

The molecular architecture of this compound (C₆H₅BrN₂O₂) features a pyridine core substituted

with a carboxylic acid at C-2, a primary amine at C-4, and a bromine atom at C-6. The 6-bromo

position acts as a vital electrophilic handle for palladium-catalyzed cross-coupling reactions

(e.g., Suzuki-Miyaura), while the picolinic acid moiety is essential for target receptor binding.

Validating the exact regiochemistry of these substituents is paramount, as isomeric impurities
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(e.g., 5-bromo or 3-amino variants) can drastically alter downstream reactivity and biological

efficacy.

Strategic Analytical Framework
To establish absolute structural certainty, a single analytical method is insufficient. We employ

an orthogonal, self-validating analytical framework. The causality behind this approach is

rooted in eliminating false positives:

High-Resolution Mass Spectrometry (HRMS): Validates the exact mass and elemental

composition. The isotopic signature of bromine serves as an internal validation tool before

any structural mapping begins.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Confirms the presence of hydrogen-

bonding functional groups (–NH₂ and –COOH) that may be broadened or hidden in standard

NMR due to proton exchange.

2D Nuclear Magnetic Resonance (NMR): Acts as the definitive spatial mapping tool. By

utilizing Heteronuclear Multiple Bond Correlation (HMBC), we trace 2-bond (²J) and 3-bond

(³J) carbon-proton couplings to unequivocally prove the 2,4,6-substitution pattern.
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Orthogonal analytical workflow for structural elucidation.

Experimental Methodologies & Protocols
The following step-by-step protocols are designed to be self-validating, ensuring that sample

preparation artifacts do not compromise data integrity.

High-Resolution Mass Spectrometry (HRMS) Protocol
Rationale: ESI-TOF is utilized to gently ionize the molecule without excessive fragmentation.

Both positive and negative modes are used because the zwitterionic nature of the picolinic

acid allows for efficient protonation of the amine (ESI+) and deprotonation of the carboxylic

acid (ESI-).

Step-by-Step:

Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of LC-MS grade Methanol. Add 0.1%

Formic Acid to suppress unwanted sodium adducts ([M+Na]⁺) and promote [M+H]⁺
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formation.

Calibration: Calibrate the Q-TOF mass spectrometer using a standard Agilent tuning mix to

ensure mass accuracy is strictly < 5 ppm.

Acquisition: Inject 5 µL into the ESI source. Acquire full-scan data (m/z 50–1000) in both

positive and negative modes.

Validation: Verify the presence of a 1:1 isotopic doublet separated by ~2 Da, which

definitively confirms the presence of a single bromine atom (⁷⁹Br and ⁸¹Br).

Nuclear Magnetic Resonance (NMR) Protocol
Rationale: Deuterated dimethyl sulfoxide (DMSO-d₆) is explicitly chosen over CDCl₃.

Picolinic acids often exhibit poor solubility in non-polar solvents due to strong intermolecular

hydrogen bonding and zwitterion formation. DMSO disrupts these networks, ensuring sharp

spectral lines .

Step-by-Step:

Preparation: Dissolve 15 mg of vacuum-dried 4-amino-6-bromopicolinic acid in 0.6 mL

of anhydrous DMSO-d₆. Critical step: Ensure the solvent is anhydrous to prevent the water

peak from obscuring the amine protons.

1D Acquisition: Acquire ¹H NMR (600 MHz, 16 scans, 2s relaxation delay) and ¹³C NMR

(150 MHz, 1024 scans, complete proton decoupling).

2D Acquisition: Run HSQC to map direct C-H bonds, followed by HMBC optimized for

long-range couplings (J = 8 Hz). The HMBC is the linchpin of the structural proof, as it will

link the isolated aromatic protons to the quaternary substituted carbons.

FT-IR Spectroscopy Protocol
Rationale: Attenuated Total Reflectance (ATR) FT-IR is used to avoid the moisture

interference common in KBr pellet preparation, ensuring the broad –OH stretch of the

carboxylic acid is genuine and not an artifact of sample prep.

Step-by-Step:
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Place 2-3 mg of the neat, solid powder directly onto the diamond crystal of the ATR-FTIR

spectrometer.

Apply uniform pressure using the anvil.

Acquire 32 scans from 4000 to 400 cm⁻¹ at a resolution of 4 cm⁻¹.

Quantitative Data & Spectral Assignments
The data acquired from the protocols above must be synthesized to form a cohesive structural

argument. The tables below summarize the quantitative findings.

Table 1: ¹H and ¹³C NMR Spectral Assignments (DMSO-
d₆, 600 MHz)
Note: The meta-coupling between H-3 and H-5 is characteristic of a 2,4,6-trisubstituted pyridine

ring.

Position ¹³C Shift (ppm) ¹H Shift (ppm)
Multiplicity (J
in Hz)

HMBC
Correlations
(¹H to ¹³C)

2 (C) 150.2 - - -

3 (CH) 112.5 8.20 d (J = 2.0)
C-2, C-4, C-5,

COOH

4 (C-NH₂) 156.4 - - -

5 (CH) 114.1 7.10 d (J = 2.0) C-3, C-4, C-6

6 (C-Br) 133.8 - - -

COOH 165.3 13.5 (br) s -

NH₂ - 5.30 (br) s C-3, C-4, C-5

Table 2: Key MS and FT-IR Diagnostic Features
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Technique Feature / Wavenumber
Assignment / Structural
Interpretation

HRMS (ESI+) m/z 216.9612 / 218.9592
[M+H]⁺ showing 1:1 isotopic

ratio (confirms 1x Br)

HRMS (ESI-) m/z 214.9455 / 216.9435
[M-H]⁻ confirming the

presence of an acidic proton

FT-IR 3450, 3320 cm⁻¹
N-H stretching (confirms

primary amine)

FT-IR 3100 - 2800 cm⁻¹ (broad)
O-H stretching (confirms

carboxylic acid)

FT-IR 1715 cm⁻¹
C=O stretching (carboxylic

acid carbonyl)

Mechanistic Validation & Structural Proof
The elucidation relies heavily on the logical intersection of the data.

1. Regiochemical Proof via NMR: The ¹H NMR spectrum shows only two aromatic protons at δ

8.20 and δ 7.10 . Their doublet multiplicity with a small coupling constant (J = 2.0 Hz) dictates

they are meta to one another. The proton at δ 8.20 is highly deshielded, placing it adjacent to

the electron-withdrawing carboxylic acid (Position 3). The proton at δ 7.10 is shielded by the

electron-donating primary amine via resonance, placing it at Position 5. The HMBC correlations

perfectly validate this: H-3 correlates to the COOH carbon, while H-5 correlates to the C-Br

carbon (C-6). If the bromine and amine were swapped, the chemical shifts and HMBC cross-

peaks would fundamentally contradict this model.

2. Mass Spectrometry Fragmentation Pathway: During tandem mass spectrometry (MS/MS),

the molecule undergoes predictable, self-validating fragmentation. The loss of water (-18 Da)

and carbon dioxide (-44 Da) are classic hallmarks of a carboxylic acid ortho to a nitrogen atom

(facilitating cyclic transition states). The subsequent loss of a bromine radical confirms the

halogen's presence on the rigid aromatic core.
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[M+H]+
m/z 216.96 / 218.96

Loss of H2O (-18 Da)
m/z 198.95 / 200.95

 -H2O

Loss of CO2 (-44 Da)
m/z 172.96 / 174.96

 -CO2

Loss of Br (-79/81 Da)
m/z 94.05

 -Br radical
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Proposed ESI-MS/MS fragmentation pathway for 4-amino-6-bromopicolinic acid.

Conclusion
The structural elucidation of 4-amino-6-bromopicolinic acid demonstrates the necessity of an

orthogonal analytical approach. By combining the exact mass and isotopic validation of HRMS,

the functional group identification of FT-IR, and the rigorous spatial mapping of 2D NMR, the

2,4,6-substitution pattern of the pyridine ring is unequivocally confirmed. This robust

characterization ensures the integrity of the compound for downstream applications in complex

agrochemical and pharmaceutical syntheses .
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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